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Introduction

2,4-Dichloro-6-nitrobenzonitrile is a substituted aromatic compound containing chloro, nitro,
and nitrile functional groups. These moieties impart specific reactivity and potential for this
molecule to serve as a versatile intermediate in organic synthesis. Specifically, the electron-
withdrawing nature of the nitro and nitrile groups, combined with the directing effects of the
chlorine atoms, makes the benzene ring susceptible to various chemical transformations. This
guide provides a comprehensive overview of the available technical information for 2,4-
Dichloro-6-nitrobenzonitrile, addressing its chemical properties, plausible synthetic routes,
potential applications, and safety considerations. It is important to note that this specific isomer
is not as extensively documented in major chemical databases as its congeners. Therefore,
this guide synthesizes direct information where available and draws logical inferences from
closely related compounds to provide a holistic and practical resource for professionals in the
field.

Chemical Identity and Properties
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Establishing a clear identity is the first step in understanding any chemical compound. While a

dedicated PubChem Compound ID (CID) for 2,4-Dichloro-6-nitrobenzonitrile is not readily

found in the PubChem database, its identity is confirmed through supplier catalogs.

Identifier Value Source
Chemical Name 2,4-dichloro-6-nitrobenzonitrile  ChemicalBook[1]
PubChem CID Not found -
Not explicitly assigned in major
CAS Number databases; supplier-specific Labseeker[2]
identifiers exist.
Molecular Formula C7H2CI2N202 ChemicalBook][1]
Molecular Weight 217.01 g/mol Labseeker[2]
IUPAC Name 2,4-dichloro-6-nitrobenzonitrile -

The physicochemical properties of 2,4-Dichloro-6-nitrobenzonitrile are not well-documented

with experimental data. The table below presents available data and estimates based on

related compounds.

Property Value Source/Note
Melting Point No data available -
Boiling Point No data available -

Expected to be sparingl

P ) pating y. Inferred from related
- soluble in water, soluble in ) ]

Solubility ] ) dichloronitrobenzene

organic solvents like toluene,

) compounds.

and dichloromethane.

Appearance Likely a crystalline solid. Inferred from related isomers.

graph "Chemical Structure" {

layout=neato;

node [shape=plaintext];
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edge [style=solid];
bgcolor="#FFFFFF";

// Benzene ring

N1 [pos="0,1.732!", label=""1;

N2 [pos="-1.5,0.866!", label=""1];
N3 [pos="-1.5,-0.866!", label=""1;
N4 [pos="0,-1.732!", label=""1;

N5 [pos="1.5,-0.866!", label=""];
N6 [pos="1.5,0.866!", label=""];

// Double bonds

N1 -- N2;
N2 -- N3;
N3 -- N4;
N4 -- N5 [style=dashed];
N5 -- N6;

N6 -- N1 [style=dashed];

// Atoms in the ring

Cl [pos="0,1.732!", label=<<b>(>>];

C2 [pos="-1.5,0.866!", label=<<b>(>>];
C3 [pos="-1.5,-0.866!", label=<<b>(>>];
C4 [pos="0,-1.732!", label=<<b>(>>];

C5 [pos="1.5,-0.866!", label=<<b>(>>];
C6 [pos="1.5,0.866!", label=<<b>C>>];

// Substituents

Cll [pos="-2.5,1.732!", label=<<b>Cl>>, fontcolor="#34A853"];
H1 [pos="-2.5,-1.732!", label=<<b>H>>];

Cl2 [pos="0,-2.8!", label=<<b>Cl>>, fontcolor="#34A853"];

H2 [pos="2.5,-1.732!", label=<<b>H>>];

N nitro [pos="2.5,1.732!", label=<<b>N>>, fontcolor="#EA4335"];
01 nitro [pos="3.5,1.2!", label=<<b>0>>, fontcolor="#EA4335"];
02 nitro [pos="3.5,2.26!", label=<<b>0>>, fontcolor="#EA4335"];
CN C [pos="-0.9,2.8!", label=<<b>(C>>];

CN N [pos="-1.5,3.5!", label=<<b>N>>];
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// Bonds to substituents

C2 -- Cl1;
C3 -- HI1;
C4 -- C12;
C5 -- H2;

C6 -- N nitro;

N nitro -- 01 nitro [style=dashed];
N nitro -- 02 nitro [label="+"];

01 nitro [label="-"];

Cl -- CN_C;

CN C -- CN.N [label="="];

}

Caption: Structure of 2,4-Dichloro-6-nitrobenzonitrile.

Synthesis and Plausible Pathways

While a specific, peer-reviewed synthesis protocol for 2,4-Dichloro-6-nitrobenzonitrile is not
readily available, a plausible synthetic route can be proposed based on established organic
chemistry principles and known syntheses of related compounds. A common method for
introducing a nitrile group to an aromatic ring is through the Sandmeyer reaction, starting from
the corresponding aniline. Another approach is the nucleophilic substitution of a halogen with
cyanide.

A potential precursor for the synthesis of 2,4-Dichloro-6-nitrobenzonitrile is 2,4-Dichloro-6-
nitroaniline. The synthesis could proceed via diazotization of the aniline followed by a
Sandmeyer reaction with a cyanide salt.

Hypothetical Synthesis Protocol:

Step 1: Diazotization of 2,4-Dichloro-6-nitroaniline

¢ In a reaction vessel, dissolve 2,4-Dichloro-6-nitroaniline in a mixture of concentrated
hydrochloric acid and water.

e Cool the mixture to 0-5 °C in an ice-salt bath with constant stirring.
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e Slowly add a pre-cooled aqueous solution of sodium nitrite dropwise, maintaining the
temperature below 5 °C.

» Continue stirring for an additional 30 minutes at the same temperature to ensure complete
formation of the diazonium salt.

Step 2: Sandmeyer Cyanation

¢ In a separate vessel, prepare a solution of copper(l) cyanide in aqueous sodium or
potassium cyanide.

e Cool this solution to 0-5 °C.

e Slowly add the cold diazonium salt solution from Step 1 to the cyanide solution with vigorous
stirring.

» Allow the reaction mixture to warm to room temperature and then heat gently (e.g., to 50-60
°C) until the evolution of nitrogen gas ceases.

o Cool the mixture and extract the product with an organic solvent such as dichloromethane or
toluene.

e Wash the organic extract with water and brine, then dry over anhydrous sodium sulfate.

» Remove the solvent under reduced pressure to yield the crude 2,4-Dichloro-6-
nitrobenzonitrile, which can be further purified by recrystallization or column
chromatography.

Caption: Plausible synthesis via Sandmeyer reaction.

Potential Applications in Research and Drug
Development

The biological activity of nitro-containing compounds is well-established, with many exhibiting
antimicrobial and other therapeutic properties.[3][4] The nitro group can undergo bioreduction
in cellular environments, leading to reactive species that can induce cellular damage in target
organisms.[3]
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Given its structure, 2,4-Dichloro-6-nitrobenzonitrile is a promising candidate for a scaffold or
intermediate in the synthesis of novel bioactive molecules. The nitrile group can be hydrolyzed
to a carboxylic acid or reduced to an amine, providing further points for molecular elaboration.
The chlorine atoms can be substituted via nucleophilic aromatic substitution, allowing for the
introduction of other functional groups to modulate activity and physicochemical properties.

Potential areas of application include:

o Agrochemicals: Many commercial herbicides and pesticides are substituted nitroaromatic
compounds.[5]

e Pharmaceuticals: As an intermediate for the synthesis of more complex molecules with
potential therapeutic activities, such as anticancer or antimicrobial agents.[4]

o Material Science: As a monomer or additive in the synthesis of specialty polymers.

Safety and Toxicological Profile

Specific toxicological data for 2,4-Dichloro-6-nitrobenzonitrile is not available. However,
based on the known hazards of related compounds like dichloronitrobenzenes, it should be
handled with extreme caution. The following information is based on the safety profile of 2,4-
Dichloronitrobenzene and should be considered as a guideline.

Hazard Class Hazard Statement

Acute Toxicity, Oral Harmful if swallowed.

Acute Toxicity, Dermal Toxic in contact with skin.

Skin Corrosion/Irritation Causes skin irritation.

Serious Eye Damage/Irritation Causes serious eye irritation.

Germ Cell Mutagenicity May cause heritable genetic damage.
Carcinogenicity Suspected of causing cancer.

Hazardous to the Aquatic Environment Toxic to aquatic life with long-lasting effects.

(Information derived from the safety data for 2,4-Dichloronitrobenzene)[6]
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Handling and Personal Protective Equipment (PPE)

Engineering Controls: Work in a well-ventilated area, preferably in a chemical fume hood.
Eye/Face Protection: Wear chemical safety goggles and/or a face shield.

Skin Protection: Wear chemically resistant gloves (e.g., nitrile rubber), a lab coat, and
closed-toe shoes.

Respiratory Protection: If working with powders or in a poorly ventilated area, use a NIOSH-
approved respirator with an appropriate cartridge.

First-Aid Measures

After Inhalation: Move the person to fresh air. If not breathing, give artificial respiration.
Consult a physician.

In Case of Skin Contact: Immediately wash off with soap and plenty of water. Remove
contaminated clothing. Consult a physician.

In Case of Eye Contact: Rinse thoroughly with plenty of water for at least 15 minutes and
consult a physician.

If Swallowed: Do NOT induce vomiting. Never give anything by mouth to an unconscious
person. Rinse mouth with water. Consult a physician.

Conclusion

2,4-Dichloro-6-nitrobenzonitrile is a chemical compound with significant potential as a

synthetic intermediate in various fields, including pharmaceuticals and agrochemicals.

However, there is a notable lack of comprehensive data in the public domain regarding its

specific physicochemical properties, synthesis, and toxicology. This guide has provided a

summary of the available information and plausible scientific inferences to aid researchers.

Further experimental characterization of this compound is necessary to fully unlock its potential

and ensure its safe handling and application.
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BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
Suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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